2-(4-Aminobenzoyl)oxyethyl-methyl-octan-2-ylazanium chloride

• CAS No.: 69780-95-6
• Molecular Formula: C18H31ClN2O2
• Molecular Weight: 342.9 g/mol
• IUPAC Name: 2-[methyl(octan-2-yl)amino]ethyl 4-aminobenzoate;hydrochloride
• InChI: InChI=1S/C18H30N2O2.ClH/c1-4-5-6-7-8-15(2)20(3)13-14-22-18(21)16-9-11-17(19)12-10-16;/h9-12,15H,4-8,13-14,19H2,1-3H3;1H
• InChI Key: JNQYSSFZBXYBHE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)N(C)CCOC(=O)C1=CC=C(C=C1)N.Cl

Description

2-(4-Aminobenzoyl)oxyethyl-methyl-octan-2-ylazanium chloride is a chemical compound with the molecular formula C19H32N2O4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Aminobenzoyl)oxyethyl-methyl-octan-2-ylazanium chloride typically involves the reaction of 4-aminobenzoic acid with an appropriate alkylating agent to form the intermediate compound. This intermediate is then reacted with octan-2-ylamine under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

2-(4-Aminobenzoyl)oxyethyl-methyl-octan-2-ylazanium chloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as halides, alcohols, or amines.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols .

Scientific Research Applications

2-(4-Aminobenzoyl)oxyethyl-methyl-octan-2-ylazanium chloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential role in biochemical pathways and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in drug development and as a diagnostic agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Aminobenzoyl)oxyethyl-methyl-octan-2-ylazanium chloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Aminobenzoyl)oxyethyl-methyl-octan-2-ylazanium chloride shares similarities with other compounds such as 2-(4-Aminobenzoyl)oxyethyl-methyl-hexan-2-ylazanium chloride and 2-(4-Aminobenzoyl)oxyethyl-methyl-decan-2-ylazanium chloride .

Uniqueness

What sets this compound apart is its specific molecular structure, which imparts unique chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .